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Compound of Interest

Compound Name: Sodium hydrosulfite, anhydrous

Cat. No.: B106510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical properties

of sodium dithionite (Na₂S₂O₄), also known as sodium hydrosulfite. The information is curated

for researchers, scientists, and professionals in drug development who require a precise and

detailed understanding of this powerful reducing agent. This document summarizes key

quantitative data in structured tables, outlines experimental methodologies for property

determination, and visualizes relevant chemical pathways.

Core Physical and Chemical Properties
Sodium dithionite is a versatile chemical compound with distinct physical characteristics. It

typically appears as a white to grayish-white crystalline powder, often with a faint sulfurous

odor.[1][2][3] It is commercially available in both anhydrous and dihydrate forms.[1][3]

Quantitative Physical Properties
The following tables summarize the key quantitative physical properties of both anhydrous and

dihydrated sodium dithionite, providing a comparative overview for easy reference.

Table 1: General Physical Properties of Sodium Dithionite
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Property
Anhydrous Sodium
Dithionite

Dihydrate Sodium
Dithionite

Molar Mass 174.107 g/mol [1][3] 210.146 g/mol [1][3]

Appearance
White to grayish crystalline

powder[1][3]
Light-lemon colored flakes[1]

Odor Faint sulfurous odor[1][2][3] Faint sulfurous odor

Density 2.38 g/cm³[1][3] 1.58 g/cm³[1][3]

Melting Point Decomposes 52 °C (126 °F; 325 K)[1][3]

Boiling Point Decomposes[1][3] Decomposes

Table 2: Solubility of Sodium Dithionite

Solvent
Anhydrous Sodium
Dithionite

Dihydrate Sodium
Dithionite

Water 18.2 g/100 mL (20 °C)[1][3] 21.9 g/100 mL (20 °C)[1][3]

Alcohol Slightly soluble[1] Slightly soluble

Table 3: Crystal Structure of Anhydrous Sodium Dithionite

Parameter Value

Crystal System Monoclinic

Space Group P 1 2/c 1

Lattice Constants a = 6.404 Å, b = 6.559 Å, c = 6.586 Å

Lattice Angles α = 90°, β = 119.51°, γ = 90°

S-S Bond Distance 239 pm[1]

O-S-S-O Torsional Angle gauche 56° (in dihydrate)[1]
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Thermal Stability and Decomposition
Sodium dithionite is stable in dry air but is sensitive to heat and moisture.[2] Anhydrous sodium

dithionite undergoes thermal decomposition under different conditions. In the presence of air, it

decomposes above 90 °C to sodium sulfate (Na₂SO₄) and sulfur dioxide (SO₂).[1][3] In the

absence of air, it decomposes rapidly above 150 °C into sodium sulfite (Na₂SO₃), sodium

thiosulfate (Na₂S₂O₃), sulfur dioxide (SO₂), and trace amounts of sulfur.[1][3]

Aqueous solutions of sodium dithionite are unstable and deteriorate over time.[1] The

decomposition in aqueous solution is accelerated by increased acidity and temperature.[4]

Decomposition Pathways
The following diagrams illustrate the thermal decomposition pathways of anhydrous sodium

dithionite under different atmospheric conditions.

Caption: Decomposition of anhydrous sodium dithionite in the presence of air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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